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Compound of Interest

Compound Name: Benzyl phenyl carbonate

cat. No.: B1280318

Introduction

Benzyl phenyl carbonate (BPC) is a versatile aromatic carbonate ester that is finding
increasing utility in the formulation of high-performance coatings and adhesives. Its unique
chemical structure, combining both a benzyl and a phenyl group, imparts desirable properties
to polymer systems, leading to enhanced performance characteristics. This document provides
an overview of the known applications of benzyl phenyl carbonate in these fields, including its
role in improving adhesion and environmental resistance. While detailed experimental
protocols and comprehensive quantitative performance data are not widely published in
publicly accessible literature, this note summarizes the available information on its properties,
potential applications, and safe handling.

Key Properties of Benzyl Phenyl Carbonate

A summary of the key physical and chemical properties of benzyl phenyl carbonate is
presented in Table 1. These properties are essential for formulation scientists to consider when
incorporating BPC into coating and adhesive systems.
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Property Value Reference
Molecular Formula C14H1203 [1112]
Molecular Weight 228.24 g/mol [1][2]
Appearance Colorless to light yellow liquid [2][3]
Density 1.156 - 1.16 g/mL at 25 °C [21[3114]
Boiling Point 120-130 °C at 0.5 mmHg [2][3]1[4]

Refractive Index

n20/D 1.5490

[21(31[4]

Flash Point

> 110 °C (> 230 °F)

[4]

CAS Number

28170-07-2

[1](2]

Applications in Coatings

Benzyl phenyl carbonate is incorporated into coating formulations to enhance their

performance by improving adhesion and resistance to environmental factors.[2] Its aromatic

structure can contribute to improved chemical resistance and durability of the coating.

Theoretical Formulation Workflow

While specific formulations are proprietary and not publicly available, a general workflow for

incorporating benzyl phenyl carbonate into a coating formulation can be conceptualized. The

following diagram illustrates a logical sequence for experimentation.
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A conceptual workflow for incorporating BPC into a coating formulation.

Applications in Adhesives

Similar to its role in coatings, benzyl phenyl carbonate is used in adhesive formulations to
improve adhesion and durability.[2][5] Its compatibility with various resins makes it a versatile
additive in the development of high-performance adhesives.[2]

Hypothetical Experimental Protocol for Adhesive
Formulation

A detailed experimental protocol for the use of benzyl phenyl carbonate in a specific adhesive
formulation is not available in the reviewed literature. However, a general protocol for
evaluating its effect as an additive in a model adhesive system, such as an epoxy adhesive,
can be outlined as follows.
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Objective: To evaluate the effect of benzyl phenyl carbonate concentration on the adhesion
strength of a model epoxy adhesive.

Materials:

Benzyl Phenyl Carbonate (BPC)

e Bisphenol A based epoxy resin

o Amine-based curing agent

e Substrate for testing (e.g., aluminum, steel)
» Mixing containers and stirrer

o Applicator (e.g., spatula, film applicator)

o Tensile testing machine

Procedure:

e Formulation Preparation:

o Prepare a series of adhesive formulations with varying concentrations of BPC (e.g., 0%,
1%, 2%, 5%, 10% by weight of the total resin).

o In a mixing container, thoroughly mix the epoxy resin and the desired amount of BPC until
a homogeneous mixture is obtained.

o Add the stoichiometric amount of the amine curing agent and mix thoroughly for a
specified time (e.g., 5 minutes).

e Substrate Preparation:

o Clean the surfaces of the test substrates according to a standard procedure (e.g.,
degreasing with acetone).

e Bonding:
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o Apply a uniform layer of the prepared adhesive to one of the substrates.
o Join the second substrate to create a lap shear joint with a defined overlap area.

o Clamp the bonded specimens and allow them to cure at a specified temperature and time
(e.g., room temperature for 24 hours followed by a post-cure at 80°C for 2 hours).

e Adhesion Testing:

o Conduct lap shear strength testing on the cured specimens using a tensile testing
machine according to a standard method (e.g., ASTM D1002).

o Record the load at failure and calculate the shear strength in megapascals (MPa).

Data Presentation: The results of such an experiment would ideally be presented in a table to
facilitate comparison.

. Average Lap Shear o
BPC Concentration (wt%) Standard Deviation
Strength (MPa)

0 [Hypothetical Value] [Hypothetical Value]
1 [Hypothetical Value] [Hypothetical Value]
2 [Hypothetical Value] [Hypothetical Value]
5 [Hypothetical Value] [Hypothetical Value]
10 [Hypothetical Value] [Hypothetical Value]

Safety and Handling

Benzyl phenyl carbonate is classified as causing serious eye damage and may cause an
allergic skin reaction.[1] It is crucial to handle this chemical with appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.[6] Work should be
conducted in a well-ventilated area.[6] For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.[6][7]
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Key safety and handling considerations for benzyl phenyl carbonate.

Conclusion

Benzyl phenyl carbonate shows promise as a functional additive in the formulation of
coatings and adhesives, with the potential to enhance adhesion and environmental resistance.
However, the lack of publicly available, detailed experimental data and protocols necessitates a
systematic, in-house evaluation by researchers and formulation scientists to determine its
efficacy and optimal usage levels in specific applications. The information provided here serves
as a foundational guide for such investigations. It is imperative to adhere to strict safety
protocols when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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